![molecular formula C11H14ClNO B1484550 trans-2-{[(4-Chlorophenyl)methyl]amino}cyclobutan-1-ol CAS No. 1843420-60-9](/img/structure/B1484550.png)
trans-2-{[(4-Chlorophenyl)methyl]amino}cyclobutan-1-ol
Overview
Description
Trans-2-{[(4-Chlorophenyl)methyl]amino}cyclobutan-1-ol (T2C) is a cyclic organic compound with a four-membered ring structure. It is a member of the cyclobutanone family and is an important intermediate for the synthesis of a variety of compounds. T2C has been widely studied for its potential applications in the fields of pharmaceuticals, agrochemicals, and materials science. In
Scientific Research Applications
Pharmaceutical Testing
“trans-2-{[(4-Chlorophenyl)methyl]amino}cyclobutan-1-ol” is utilized in pharmaceutical testing as a reference standard . Its structural specificity makes it an excellent candidate for the development of assays that can accurately measure pharmacokinetic properties and metabolic stability.
Biochemical Research
In biochemistry, this compound’s unique structure is valuable for studying enzyme-substrate interactions . It can serve as a synthetic precursor or an inhibitor in enzymatic reactions, helping to elucidate the mechanisms of action for various enzymes.
Pharmacological Applications
The compound is explored for its potential therapeutic effects. Its interaction with biological receptors can be assessed to develop new medications . It may also be used to study drug-receptor interactions and the resulting pharmacodynamics.
Organic Synthesis
This chemical serves as a building block in organic synthesis. Its reactivity is of particular interest for constructing complex molecular architectures, which can lead to the discovery of new synthetic pathways and chemical entities .
Materials Science
The compound’s properties may influence the development of new materials. Its molecular structure could be key in designing polymers or other advanced materials with specific characteristics like increased strength or novel electronic properties .
properties
IUPAC Name |
(1R,2R)-2-[(4-chlorophenyl)methylamino]cyclobutan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClNO/c12-9-3-1-8(2-4-9)7-13-10-5-6-11(10)14/h1-4,10-11,13-14H,5-7H2/t10-,11-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYDRGOGDUQEJBU-GHMZBOCLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1NCC2=CC=C(C=C2)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H]([C@@H]1NCC2=CC=C(C=C2)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
trans-2-{[(4-Chlorophenyl)methyl]amino}cyclobutan-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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